
AT-121 solubility in DMSO and other solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AT-121

Cat. No.: B3026133 Get Quote

Application Notes and Protocols for AT-121
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of AT-121, a bifunctional

μ-opioid receptor (MOR) and nociceptin/orphanin FQ (NOP) receptor agonist, in various

solvents.[1][2][3][4][5] Additionally, comprehensive protocols for solubility determination and

stock solution preparation are outlined to ensure accurate and reproducible experimental

outcomes.

Physicochemical Properties of AT-121
AT-121 is an experimental analgesic compound with a unique pharmacological profile, acting

as an agonist at both the μ-opioid and nociceptin receptors.[1] This dual agonism is believed to

contribute to its analgesic effects while potentially mitigating the adverse side effects

associated with traditional opioids, such as respiratory depression and abuse liability.[1]

Property Value

Chemical Formula C₂₄H₃₈N₄O₃S[1]

Molecular Weight 462.6 g/mol (free base)[6]

CAS Number 2099681-31-7 (free base)[1][6]

Appearance
Not specified in provided results; typically a

powder.
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Solubility of AT-121
The solubility of AT-121 has been determined in several common laboratory solvents. The

quantitative data is summarized in the table below. It is important to note that sonication may

be recommended to facilitate dissolution.[7]

Solvent Concentration
Molar Equivalent
(approx.)

Notes

DMSO 55 mg/mL[7] 118.88 mM[7] Miscible.[6]

Chloroform 10 mg/mL[6] 21.62 mM -

Ethanol Miscible[6] Not Applicable -

Ethanol:PBS (pH 7.2)

(1:20)
50 µg/mL[6][7] 0.108 mM

Sonication is

recommended.[7]

Experimental Protocols
Protocol for Determination of AT-121 Solubility
This protocol describes a general method for determining the kinetic solubility of AT-121 in a

solvent of choice, adapted from standard laboratory procedures.

Materials:

AT-121 powder

Selected solvent (e.g., DMSO, Ethanol, PBS)

Analytical balance

Vortex mixer

Sonicator (optional)

Microcentrifuge tubes (1.5 mL)

Pipettes and sterile tips
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Visual inspection tool (e.g., light box with a dark background)

Procedure:

Preparation of Supersaturated Stock Solution:

Accurately weigh a small amount of AT-121 (e.g., 5 mg) and transfer it to a microcentrifuge

tube.

Add a precise volume of the test solvent (e.g., 100 µL) to the tube. This creates a high

initial concentration.

Equilibration:

Tightly cap the tube and vortex vigorously for 2 minutes.

If the compound does not fully dissolve, place the tube in a sonicator bath for 15-30

minutes. Gentle warming (e.g., 37°C) may also be applied, but caution should be

exercised as heat can degrade some compounds.

Allow the solution to equilibrate at room temperature for at least one hour to ensure that

any excess, undissolved compound has precipitated.

Separation of Saturated Solution:

Centrifuge the tube at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the

undissolved solid.

Quantification:

Carefully collect a known volume of the supernatant without disturbing the pellet.

Determine the concentration of AT-121 in the supernatant using a suitable analytical

method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or

mass spectrometry (MS).

Data Analysis:
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Calculate the solubility in mg/mL or mM based on the concentration measured in the

supernatant.

Protocol for Preparation of a 10 mM AT-121 Stock
Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of AT-121 in DMSO.

Materials:

AT-121 powder (free base, MW: 462.6 g/mol )

Anhydrous, sterile DMSO

Analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile tips

Procedure:

Calculation of Required Mass:

To prepare a 10 mM stock solution, the required mass of AT-121 can be calculated using

the following formula: Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x

Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 1 mL x 10 mmol/L x

462.6 g/mol / 1000 = 4.626 mg

Weighing the Compound:

On a calibrated analytical balance, carefully weigh out 4.626 mg of AT-121 powder and

transfer it to a sterile microcentrifuge tube or vial.
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Dissolution:

Add 1 mL of sterile DMSO to the tube containing the AT-121 powder.

Cap the tube securely and vortex until the compound is completely dissolved. Visual

inspection against a light source can confirm complete dissolution. If necessary, gentle

warming or sonication can be used to aid dissolution.

Storage:

For short-term storage (days to weeks), the stock solution can be stored at 4°C.

For long-term storage (months to years), it is recommended to aliquot the stock solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C

or -80°C.[2]

Visualizations
Signaling Pathways of AT-121
AT-121 exerts its effects by acting as an agonist at both the μ-opioid receptor (MOR) and the

nociceptin receptor (NOP). The diagrams below illustrate the canonical signaling pathways

initiated by the activation of these G-protein coupled receptors.
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μ-Opioid Receptor Signaling Pathway
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Nociceptin Receptor Signaling Pathway

Experimental Workflow
The following diagram illustrates a general workflow for utilizing a prepared stock solution of

AT-121 in a typical in vitro cell-based assay.
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General In Vitro Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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